2-Chloro-6-ethylbenzoic acid
Cat. No. B8662378
M. Wt: 184.62 g/mol
InChI Key: UTNCXIJOTLHWMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07307175B2
Procedure details
3.60 g (21.2 mmol) of 2-chloro-6-ethylaniline in 60 ml of acetic acid is introduced into a reaction vessel and the clear, colourless solution is cooled to 6° C. At that temperature, 3.64 g (22.7 mmol) of a 43% aqueous sodium nitrite solution are added and then, in the course of 15 minutes, a solution of 4.32 g (42.4 mmol) of sulfuric acid (96%) in 7 ml of acetic acid is added dropwise. The resulting dark-red solution is then stirred for 30 minutes. When a diazo colour test, for example using dimethylaniline-coated indicator paper, is positive and a colour spot test, e.g. using KI indicator paper moistened with aqueous 1 N hydrochloric acid solution, is negative, 15 mg of sulfamic acid are added and then, at a temperature of 10° C., 8.7 ml (91.6 mmol) of acetic anhydride are added. The reaction mixture is then transferred to a glass autoclave and rinsed with 20 ml of acetic acid. At a temperature of 20° C. the autoclave is flushed out three times with nitrogen and then flushed out three times with CO. 220 mg of Pd2(dba)3.CHCl3 (0.212 mmol) in 5 ml of acetic acid are then metered in using a cannula at a CO pressure of 1 bar, then a CO pressure of 8 bar is applied and the reaction mixture is stirred overnight at 45° C.
[Compound]
Name
CO
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
CO
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
diazo
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
Identifiers
|
REACTION_CXSMILES
|
[Cl:1][C:2]1[CH:8]=[CH:7][CH:6]=[C:5]([CH2:9][CH3:10])[C:3]=1N.N([O-])=O.[Na+].S(=O)(=O)(O)O.CN(C)C1C=CC=CC=1.Cl.S(=O)(=O)(O)N.[C:35]([O:38]C(=O)C)(=[O:37])C.C(Cl)(Cl)Cl>C(O)(=O)C>[Cl:1][C:2]1[CH:8]=[CH:7][CH:6]=[C:5]([CH2:9][CH3:10])[C:3]=1[C:35]([OH:38])=[O:37] |f:1.2|
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Inputs
Step One
[Compound]
|
Name
|
CO
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
[Compound]
|
Name
|
CO
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
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Name
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|
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Quantity
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5 mL
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|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)O
|
Step Four
|
Name
|
|
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Quantity
|
3.6 g
|
|
Type
|
reactant
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Smiles
|
ClC1=C(N)C(=CC=C1)CC
|
|
Name
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|
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Quantity
|
60 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)O
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Step Five
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Name
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|
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Quantity
|
0 (± 1) mol
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Type
|
reactant
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Smiles
|
N(=O)[O-].[Na+]
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Step Six
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Name
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|
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Quantity
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4.32 g
|
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Type
|
reactant
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Smiles
|
S(O)(O)(=O)=O
|
|
Name
|
|
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Quantity
|
7 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)O
|
Step Seven
[Compound]
|
Name
|
diazo
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Eight
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CN(C1=CC=CC=C1)C
|
Step Nine
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl
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Step Ten
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Name
|
|
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Quantity
|
15 mg
|
|
Type
|
reactant
|
|
Smiles
|
S(N)(O)(=O)=O
|
Step Eleven
|
Name
|
|
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Quantity
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8.7 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)OC(C)=O
|
Step Twelve
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Name
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|
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Quantity
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0.212 mmol
|
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Type
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reactant
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|
Smiles
|
C(Cl)(Cl)Cl
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
6 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
The resulting dark-red solution is then stirred for 30 minutes
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
WASH
|
Type
|
WASH
|
|
Details
|
rinsed with 20 ml of acetic acid
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
At a temperature of 20° C. the autoclave is flushed out three times with nitrogen
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
flushed out three times with CO
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
the reaction mixture is stirred overnight at 45° C.
|
|
Duration
|
8 (± 8) h
|
Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
|
|
Smiles
|
ClC1=C(C(=O)O)C(=CC=C1)CC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
